![molecular formula C15H26Cl3N3O B6183986 3-(dimethylamino)-1-[4-(piperazin-1-yl)phenyl]propan-1-one trihydrochloride CAS No. 2624138-36-7](/img/no-structure.png)
3-(dimethylamino)-1-[4-(piperazin-1-yl)phenyl]propan-1-one trihydrochloride
Overview
Description
3-(Dimethylamino)-1-[4-(piperazin-1-yl)phenyl]propan-1-one trihydrochloride (3-DMAPP) is a small organic molecule that has been studied extensively due to its potential applications in the field of organic synthesis. 3-DMAPP is a versatile synthetic intermediate, and is used in the production of a variety of compounds, including drugs, agrochemicals, and dyes. Additionally, 3-DMAPP has been studied for its potential use in biochemical and physiological studies, as well as its potential applications in laboratory experiments.
Scientific Research Applications
3-(dimethylamino)-1-[4-(piperazin-1-yl)phenyl]propan-1-one trihydrochloride has been studied extensively for its potential applications in scientific research. The compound has been used as a reagent in organic synthesis, and has been used to synthesize a variety of compounds, including drugs, agrochemicals, and dyes. Additionally, this compound has been studied for its potential use in biochemical and physiological studies, as well as its potential applications in laboratory experiments.
Mechanism of Action
The mechanism of action of 3-(dimethylamino)-1-[4-(piperazin-1-yl)phenyl]propan-1-one trihydrochloride is not fully understood. However, it is believed that the compound acts as a proton donor and acceptor, and is capable of forming hydrogen bonds with other molecules. Additionally, the compound has been shown to interact with a variety of proteins and enzymes, and is believed to be involved in a variety of biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, the compound has been shown to interact with a variety of proteins and enzymes, and is believed to be involved in a variety of biochemical and physiological processes. Additionally, the compound has been studied for its potential use in medical research, as it has been shown to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
3-(dimethylamino)-1-[4-(piperazin-1-yl)phenyl]propan-1-one trihydrochloride has a number of advantages for use in laboratory experiments. The compound is relatively easy to synthesize, and is widely available. Additionally, the compound has been shown to have a variety of useful properties, such as its ability to interact with proteins and enzymes, and its potential for use in medical research. However, this compound also has some limitations for use in lab experiments. The compound is relatively unstable, and can be easily hydrolyzed in the presence of water. Additionally, the compound is highly toxic, and should be handled with care.
Future Directions
There are a number of potential future directions for research into 3-(dimethylamino)-1-[4-(piperazin-1-yl)phenyl]propan-1-one trihydrochloride. The compound could be studied further for its potential use in medical research, as it has been shown to have anti-inflammatory and anti-cancer properties. Additionally, the compound could be studied for its potential applications in organic synthesis, as it is a versatile synthetic intermediate. Further research into the biochemical and physiological effects of this compound could also be beneficial, as the compound has been shown to interact with a variety of proteins and enzymes. Finally, the stability of this compound could be further studied, as the compound is relatively unstable and can be easily hydrolyzed in the presence of water.
Synthesis Methods
The synthesis of 3-(dimethylamino)-1-[4-(piperazin-1-yl)phenyl]propan-1-one trihydrochloride is typically achieved through a two-step process. The first step involves the condensation of 4-piperazin-1-ylbenzoic acid with dimethylamine hydrochloride in the presence of an acid catalyst, such as sulfuric acid. The resulting product is then treated with hydrochloric acid to obtain this compound trihydrochloride. This method is generally considered to be a simple and cost-effective synthesis route for this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(dimethylamino)-1-[4-(piperazin-1-yl)phenyl]propan-1-one trihydrochloride involves the reaction of 4-(piperazin-1-yl)aniline with 3-dimethylamino-1-chloropropane in the presence of a base to form the intermediate 3-(dimethylamino)-1-[4-(piperazin-1-yl)phenyl]propan-1-ol. This intermediate is then oxidized to the final product using a mild oxidizing agent such as hydrogen peroxide or sodium hypochlorite.", "Starting Materials": [ "4-(piperazin-1-yl)aniline", "3-dimethylamino-1-chloropropane", "Base (e.g. sodium hydroxide)", "Mild oxidizing agent (e.g. hydrogen peroxide or sodium hypochlorite)", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: 4-(piperazin-1-yl)aniline is reacted with 3-dimethylamino-1-chloropropane in the presence of a base (e.g. sodium hydroxide) to form the intermediate 3-(dimethylamino)-1-[4-(piperazin-1-yl)phenyl]propan-1-ol.", "Step 2: The intermediate is then oxidized using a mild oxidizing agent (e.g. hydrogen peroxide or sodium hypochlorite) to form the final product, 3-(dimethylamino)-1-[4-(piperazin-1-yl)phenyl]propan-1-one.", "Step 3: The final product is then converted to its trihydrochloride salt form by reacting with hydrochloric acid in water." ] } | |
CAS RN |
2624138-36-7 |
Molecular Formula |
C15H26Cl3N3O |
Molecular Weight |
370.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
